Cas no 118850-73-0 (L-Serine,L-methionyl-L-glutaminyl-L-methionyl-L-asparaginyl-L-lysyl-L-valyl-L-leucyl-L-a-aspartyl-)

• Product Name: L-Serine,L-methionyl-L-glutaminyl-L-methionyl-L-asparaginyl-L-lysyl-L-valyl-L-leucyl-L-a-aspartyl-
• CAS No: 118850-73-0
• MF: C₄₃H₇₆N₁₂O₁₅S₂
• MW: 1065.26494789124
• CID: 138479
• PubChem ID: 25230220
• Update Time: 2025-07-01

L-Serine,L-methionyl-L-glutaminyl-L-methionyl-L-asparaginyl-L-lysyl-L-valyl-L-leucyl-L-a-aspartyl- Chemical and Physical Properties

Names and Identifiers

• L-Serine,L-methionyl-L-glutaminyl-L-methionyl-L-asparaginyl-L-lysyl-L-valyl-L-leucyl-L-a-aspartyl-
• Anti-Inflammatory Peptide 3
• Anti-Inflammatory Peptide 3 Antiflammin-3
• H-MET-GLN-MET-ASN-LYS-VAL-LEU-ASP-SER-OH
• L-Serine,L-methionyl-L-glutaminyl-L-methionyl-L-asparaginyl-L-lysyl-L-valyl-L-leucyl-L-a-aspar...
• MET-GLN-MET-ASN-LYS-VAL-LEU-ASP-SER
• AntiflaMMin-3
• MQMNKVLDS
• PEPTIDE 3
• Anti-InflaMMatory Peptide 3 AntiflaMMin-3
• Antiflammin 3
• (3S)-3-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]-5-oxopentanoyl]amino]-4-methylsulfanylbutanoyl]amino]-4-oxobutanoyl]amino]hexanoyl]amino]-3-methylbutanoyl]amino]-4-methylpentanoyl]amino]-4-[[(1S)-1-carboxy-2-hydroxyethyl]amino]-4-oxobutanoic acid
• HY-P10185
• 118850-73-0
• CS-0914105

• Inchi： 1S/C43H76N12O15S2/c1-21(2)17-27(39(65)52-29(19-33(59)60)41(67)54-30(20-56)43(69)70)53-42(68)34(22(3)4)55-38(64)24(9-7-8-14-44)49-40(66)28(18-32(47)58)51-37(63)26(13-16-72-6)50-36(62)25(10-11-31(46)57)48-35(61)23(45)12-15-71-5/h21-30,34,56H,7-20,44-45H2,1-6H3,(H2,46,57)(H2,47,58)(H,48,61)(H,49,66)(H,50,62)(H,51,63)(H,52,65)(H,53,68)(H,54,67)(H,55,64)(H,59,60)(H,69,70)/t23-,24-,25-,26-,27-,28-,29-,30-,34-/m0/s1
• InChI Key： GYNQDZNXDPVSHD-AKLVUHSOSA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H](CC(N)=O)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CO)=O)CC(=O)O)=O)CC(C)C)=O)C(C)C)=O)CCCCN)=O)=O)NC([C@H](CCC(N)=O)NC([C@H](CCSC)N)=O)=O

Computed Properties

• Exact Mass: 1064.50000
• Monoisotopic Mass: 1064.49945211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 72
• Rotatable Bond Count: 46
• Complexity: 1860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.6
• Topological Polar Surface Area: 516Ų

Experimental Properties

• PSA: 516.45000
• LogP: 1.15030

Additional information on L-Serine,L-methionyl-L-glutaminyl-L-methionyl-L-asparaginyl-L-lysyl-L-valyl-L-leucyl-L-a-aspartyl-

Compound CAS No. 118850-73-0: L-Serine, L-methionyl-L-glutaminyl-L-methionyl-L-asparaginyl-L-lysyl-L-valyl-L-leucyl-L-a-aspartyl

The compound with CAS No. 118850-73-0, commonly referred to as L-Serine, L-methionyl-L-glutaminyl-L-methionyl-L-asparaginyl-L-lysyl-L-valyl-L-leucyl-L-a-aspartyl, is a complex peptide composed of several amino acids linked in a specific sequence. This peptide has garnered significant attention in the fields of biochemistry and pharmacology due to its potential applications in drug development and therapeutic interventions.

L-Serine is one of the non-essential amino acids, playing a crucial role in various biochemical pathways, including the synthesis of other amino acids and the formation of purines and pyrimidines. Its presence in the peptide structure suggests a potential role in modulating cellular processes such as protein synthesis and signal transduction.

The peptide sequence L-methionyl-L-glutaminyl-L-methionyl-L-asparaginyl-L-lysyl-L-valyl-L-leucyl is notable for its intricate composition, which includes both hydrophobic and hydrophilic amino acids. This diversity in amino acid residues contributes to the peptide's structural flexibility and functional versatility. Recent studies have highlighted the importance of such peptides in mimicking or interfering with natural biological processes, making them valuable tools in drug design.

One of the most exciting developments involving this compound is its potential application in cancer therapy. Researchers have explored its ability to target specific receptors on cancer cells, potentially leading to more selective and effective treatments with fewer side effects compared to traditional chemotherapy.

In addition to its therapeutic applications, this peptide has also been studied for its role in neuroprotection. Experimental data suggest that it may enhance neuronal survival under conditions of oxidative stress, offering a promising avenue for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis and characterization of this compound have been optimized through advanced chemical techniques, ensuring high purity and consistency. This has been critical for its use in preclinical studies and early-stage clinical trials.

Furthermore, the study of this peptide has contributed significantly to our understanding of peptide-protein interactions. By analyzing how this peptide binds to various proteins, scientists have gained insights into the mechanisms underlying protein function and regulation.

Recent advancements in computational modeling have also enabled researchers to predict the three-dimensional structure of this peptide with unprecedented accuracy. These models have been instrumental in designing analogs with enhanced bioavailability and efficacy.

In conclusion, the compound CAS No. 118850-73-0 represents a fascinating example of how complex peptides can be harnessed for therapeutic purposes. With ongoing research uncovering new applications and mechanisms of action, this peptide holds great promise for advancing medical science and improving human health.